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Compound of Interest

Compound Name: Chlorfenethol

Cat. No.: B1668719 Get Quote

For researchers, scientists, and professionals in drug development, the proper management

and disposal of chemical waste is a critical component of laboratory safety and environmental

responsibility. This document provides essential, step-by-step guidance for the safe handling

and disposal of Chlorfenethol, an obsolete organochlorine acaricide and insecticide.

Adherence to these procedures will help ensure the safety of laboratory personnel and

compliance with environmental regulations.

I. Immediate Safety and Handling Precautions
Chlorfenethol is moderately toxic to mammals if ingested and to aquatic life.[1] It is also

considered an irritant.[1] Before handling, it is imperative to consult the Safety Data Sheet

(SDS) and be familiar with the following precautions:

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile or neoprene), safety goggles or a face shield, and a lab coat.

Ventilation: Handle Chlorfenethol in a well-ventilated area, preferably within a chemical

fume hood, to minimize inhalation exposure.

Spill Management: In the event of a spill, contain the material using an inert absorbent (e.g.,

vermiculite, sand, or earth). Do not allow the spilled material to enter drains or waterways.

Collect the absorbed material into a designated, labeled hazardous waste container.

II. Waste Identification and Segregation
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Proper segregation of chemical waste is the first step in a compliant disposal process.

Mismanagement can lead to dangerous chemical reactions and complicates the disposal

process.

Waste Characterization: All waste containing Chlorfenethol must be treated as hazardous

waste. This includes pure Chlorfenethol, solutions containing Chlorfenethol, contaminated

labware (e.g., pipettes, vials), and contaminated PPE.

Segregation:

Do not mix Chlorfenethol waste with other chemical waste streams unless they are

known to be compatible.

Specifically, keep Chlorfenethol waste separate from strong oxidizing agents, acids, and

bases.

Collect halogenated organic waste, such as Chlorfenethol, in a dedicated container

separate from non-halogenated organic waste.

III. Container Selection and Labeling
The integrity and proper labeling of waste containers are crucial for safe storage and transport.

Container Compatibility:

Use containers that are chemically resistant to chlorinated hydrocarbons. Glass bottles

with screw caps are generally recommended for liquid waste. For solid waste, high-density

polyethylene (HDPE) containers are suitable.

Ensure the container is in good condition, free from leaks, cracks, or other damage.

The container must have a secure, tight-fitting lid to prevent spills and evaporation.

Labeling:

All waste containers must be clearly labeled as soon as the first drop of waste is added.

The label must include:
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The words "Hazardous Waste."

The full chemical name: "Chlorfenethol."

The concentration or percentage of Chlorfenethol in the waste mixture.

The primary hazard(s) (e.g., Toxic, Environmental Hazard).

The date accumulation started.

The name and contact information of the generating researcher or lab.

IV. Storage and Accumulation
Proper storage of hazardous waste in the laboratory minimizes risks to personnel and the

environment.

Satellite Accumulation Area (SAA): Store waste containers in a designated SAA, which must

be at or near the point of generation and under the control of the laboratory personnel.

Secondary Containment: Place waste containers in a secondary containment bin or tray that

is chemically resistant and capable of holding the entire volume of the largest container in

case of a leak.

Storage Conditions: Store in a cool, dry, and well-ventilated area away from heat sources,

direct sunlight, and incompatible chemicals.

V. Disposal Procedures
The recommended method for the ultimate disposal of organochlorine pesticides like

Chlorfenethol is incineration at a licensed hazardous waste disposal facility. In-lab treatment

or neutralization of Chlorfenethol is not recommended as practical and effective procedures

have not been established.

Step-by-Step Disposal Workflow:

Waste Collection: Collect all Chlorfenethol waste in a properly labeled and compatible

container as described in Section III.
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Arrange for Pickup: Once the container is full or has been in accumulation for the maximum

allowable time (consult your institution's hazardous waste management plan), arrange for a

pickup by your institution's Environmental Health and Safety (EHS) department or a

contracted hazardous waste disposal company.

Documentation: Complete any necessary waste manifest forms provided by your EHS

department. This documentation tracks the waste from its point of generation to its final

disposal ("cradle-to-grave").

Handover: Transfer the waste to the authorized personnel for transport to the disposal

facility.

Quantitative Data
Specific quantitative disposal limits for Chlorfenethol are not readily available as it is an

obsolete pesticide. Disposal will be governed by the general regulations for hazardous waste

under the Resource Conservation and Recovery Act (RCRA) and any applicable state and

local regulations. The following table provides general information.
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Parameter Guideline

RCRA Waste Codes

Depending on the specific formulation and

characteristics of the waste, it may be classified

under F-listed (from non-specific sources), K-

listed (from specific sources), P-listed (acute

hazardous), or U-listed (toxic) wastes. A formal

waste determination should be made by a

qualified individual.

Reportable Quantity (RQ)

While a specific RQ for Chlorfenethol is not

listed, many organochlorine pesticides have an

RQ of 1 pound (0.454 kg). Spills exceeding this

amount may require reporting to federal, state,

and local authorities.

Toxicity Characteristic

If a waste extract, as determined by the Toxicity

Characteristic Leaching Procedure (TCLP),

contains certain contaminants at or above

specified concentrations, it is considered

hazardous. The list of regulated contaminants

can be found in 40 CFR 261.24.

Diagrams
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Chlorfenethol Disposal Workflow

Waste Preparation

Laboratory Storage

Disposal Process

Safety Protocols

Identify Chlorfenethol Waste
(pure substance, solutions, contaminated items)

Segregate from Incompatible Wastes
(oxidizers, acids, bases, non-halogenated organics)

Select Compatible Container
(Glass or HDPE)

Label Container Correctly
('Hazardous Waste', chemical name, concentration, hazards, date)

Store in Designated Satellite Accumulation Area (SAA)

Use Secondary Containment

Monitor Accumulation Time and Volume

Request Waste Pickup from EHS/Contractor

Complete Hazardous Waste Manifest

Transfer Waste to Authorized Personnel

Transport to Licensed Incineration Facility

Wear Appropriate PPE Handle in Ventilated Area Manage Spills Promptly
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1668719?utm_src=pdf-custom-synthesis
https://www.chlorinated-solvents.eu/wp-content/uploads/2019/12/Storage_and_handling_of_chlorinated_solvents_4.pdf
https://www.benchchem.com/product/b1668719#chlorfenethol-proper-disposal-procedures
https://www.benchchem.com/product/b1668719#chlorfenethol-proper-disposal-procedures
https://www.benchchem.com/product/b1668719#chlorfenethol-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1668719?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668719?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

